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Compound of Interest

Compound Name: 2-Amino-4,5-difluorobenzoic acid

Cat. No.: B1220705

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Amino-4,5-difluorobenzoic acid, also known as 4,5-difluoroanthranilic acid, is a fluorinated
aromatic carboxylic acid. Its chemical structure, featuring an amino group and two fluorine
atoms on the benzene ring, makes it a valuable and versatile building block in organic
synthesis. The presence of fluorine atoms can significantly alter the physicochemical properties
of molecules, often leading to enhanced metabolic stability, increased bioavailability, and
improved binding affinity in drug candidates.[1][2] This technical guide provides a detailed
overview of the molecular characteristics, synthesis, applications, and safety protocols for 2-
Amino-4,5-difluorobenzoic acid, tailored for professionals in research and drug development.

Physicochemical Properties and Data

2-Amino-4,5-difluorobenzoic acid is typically a beige solid at room temperature.[3] Its core
properties are summarized in the table below, providing essential data for experimental design
and chemical synthesis.
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Property Value Reference(s)
Molecular Weight 173.12 g/mol [415]
Molecular Formula C7HsF2NO2 [41[5]
CAS Number 83506-93-8 [4][6]
2-amino-4,5-difluorobenzoic
IUPAC Name _ [4]
acid
Synonyms 4,5-Difluoroanthranilic acid [4][6]
Appearance Beige solid [3]
Melting Point 181-185 °C [1]
Purity (Typical) >98.0% (HPLC) [7]
C1=C(C(=CC(=C1F)F)N)C(=0O
SMILES (c ( JPN)C( [4]
)O
DGOZIZVTANAGCA-
InChlKey [4]

UHFFFAOYSA-N

Experimental Protocols

The synthesis of 2-Amino-4,5-difluorobenzoic acid is crucial for its application in further

chemical manufacturing. A common and effective method involves the reduction of the

corresponding nitro compound, 4,5-difluoro-2-nitrobenzoic acid.

Synthesis of 2-Amino-4,5-difluorobenzoic Acid via

Reduction

This protocol details the synthesis of 2-Amino-4,5-difluorobenzoic acid from 4,5-difluoro-2-
nitrobenzoic acid.[3]

Materials:

o 4 5-difluoro-2-nitrobenzoic acid

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/2-Amino-4_5-difluorobenzoic-acid
https://www.scbt.com/p/2-amino-4-5-difluorobenzoic-acid-83506-93-8
https://pubchem.ncbi.nlm.nih.gov/compound/2-Amino-4_5-difluorobenzoic-acid
https://www.scbt.com/p/2-amino-4-5-difluorobenzoic-acid-83506-93-8
https://pubchem.ncbi.nlm.nih.gov/compound/2-Amino-4_5-difluorobenzoic-acid
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=4600%2F4657-3-45.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/2-Amino-4_5-difluorobenzoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/2-Amino-4_5-difluorobenzoic-acid
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=4600%2F4657-3-45.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6263559.htm
https://www.myskinrecipes.com/shop/en/benzoic-acid-derivatives/134909-2-amino-45-difluorobenzoic-acid.html
https://sciedco.ca/chemicals/fine-chemicals/2-amino-4-5-difluorobenzoic-acid-min-98-0-hplc-t-25-g/
https://pubchem.ncbi.nlm.nih.gov/compound/2-Amino-4_5-difluorobenzoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/2-Amino-4_5-difluorobenzoic-acid
https://www.benchchem.com/product/b1220705?utm_src=pdf-body
https://www.benchchem.com/product/b1220705?utm_src=pdf-body
https://www.benchchem.com/product/b1220705?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6263559.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1220705?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e Methanol (MeOH)

e 20% Palladium on carbon (Pd/C) or Palladium hydroxide on carbon [50% (w/w) wet]
e Hydrogen (Hz) gas

o Diatomaceous earth (e.g., Celite®)

 Rotary evaporator

o Standard glassware for reactions under hydrogen atmosphere

Procedure:

e Reaction Setup: In a suitable reaction flask, suspend 4,5-difluoro-2-nitrobenzoic acid (e.g.,
2.2 mmol) in methanol (10 mL).

o Catalyst Addition: Carefully add the palladium-based catalyst (e.g., 40 mg of 20%
Pd(OH)2/C, 50% wet) to the suspension.

o Hydrogenation: Seal the reaction vessel and purge with hydrogen gas. Stir the mixture
vigorously at room temperature under a hydrogen atmosphere (e.g., using a balloon or a
hydrogenation apparatus).

o Reaction Monitoring: Monitor the reaction progress by a suitable technique, such as Thin
Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC), until the
starting material is fully consumed (typically 2-4 hours).

o Work-up: Upon completion, carefully vent the hydrogen gas and purge the system with an
inert gas (e.g., nitrogen or argon).

o Catalyst Removal: Filter the reaction mixture through a pad of diatomaceous earth to remove
the catalyst. Wash the pad with a small amount of methanol to ensure complete recovery of
the product.

« |solation: Combine the filtrate and washings, and concentrate the solution under reduced
pressure using a rotary evaporator.
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e Drying: Dry the resulting solid product under vacuum to yield 2-amino-4,5-difluorobenzoic
acid. The reaction typically proceeds with a high yield.[3]

Characterization: The identity and purity of the synthesized compound should be confirmed
using standard analytical techniques:

1H NMR and 3C NMR: To confirm the chemical structure.

Mass Spectrometry (MS): To verify the molecular weight.

Infrared (IR) Spectroscopy: To identify functional groups.

Melting Point Analysis: To assess purity.

HPLC: To determine the purity profile.

Applications in Drug Development and Research

2-Amino-4,5-difluorobenzoic acid is a key intermediate in the synthesis of various active
pharmaceutical ingredients (APIs) and agrochemicals.[1]

e Oncology: Itis a crucial intermediate in the synthesis of Icotinib, an epidermal growth factor
receptor (EGFR) tyrosine kinase inhibitor used for treating non-small-cell lung cancer.[3]

o Central Nervous System (CNS) Agents: The compound is utilized in the development of
fluorinated pharmaceuticals targeting the CNS, including selective serotonin reuptake
inhibitors (SSRIs).[1]

¢ Medicinal Chemistry: The difluorinated benzene ring is a desirable motif in drug design. The
fluorine atoms can modulate the acidity of the carboxylic acid and the basicity of the amino
group, influence conformation, and block metabolic oxidation, thereby improving the
pharmacokinetic profile of a drug candidate.[1][2]

Below is a diagram illustrating the general workflow for utilizing 2-Amino-4,5-difluorobenzoic
acid in a drug discovery context.
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Workflow: From Intermediate to Drug Candidate

Synthesis of
2-Amino-4,5-difluorobenzoic Acid
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(e.g., Amide Bond Formation)

Further Chemical
Modifications

;

Advanced Intermediate

Final Synthesis Steps

API / Drug Candidate

Purification & Analysis
(HPLC, NMR, MS)

Click to download full resolution via product page

Caption: General workflow for drug candidate synthesis.

Safety and Handling
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2-Amino-4,5-difluorobenzoic acid is classified as an irritant. Proper safety precautions are
mandatory when handling this compound.

Hazard Identification:

o Skin Irritation: Causes skin irritation.[6][8][9]

o Eye Irritation: Causes serious eye irritation.[6][8][9]

o Respiratory Irritation: May cause respiratory irritation.[6][8][9]

Recommended Safety Measures:

e Engineering Controls: Handle in a well-ventilated area, preferably within a chemical fume
hood.[6][9]

o Personal Protective Equipment (PPE):

o Wear protective gloves (e.g., nitrile), a lab coat, and chemical safety goggles or a face
shield.[8][9]

o If dust formation is likely, use a NIOSH-approved respirator.

» Handling: Avoid contact with skin, eyes, and clothing.[6] Avoid breathing dust.[9] Wash hands
thoroughly after handling.[8]

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[6][8]
Recommended storage temperature is 2-8 °C.[6]

o First Aid:

o Skin Contact: Wash off immediately with plenty of soap and water. If irritation persists,
seek medical attention.[3][9]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing. If irritation persists, get medical advice.[8][9]
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o Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical
attention.[6][8]

o Ingestion: Do NOT induce vomiting. Seek immediate medical attention.[8]

Always consult the latest Safety Data Sheet (SDS) from the supplier before use for

comprehensive safety information.[6][8][9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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